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Compound of Interest

Compound Name: Isonicotine-d3

Cat. No.: B15294545 Get Quote

Isonicotine-d3: A Technical Safety Guide
Disclaimer: A comprehensive Safety Data Sheet (SDS) for Isonicotine-d3 (CAS: 1346601-08-

8) is not publicly available. This guide has been developed using the safety data for the

structurally similar, non-deuterated parent compound, Isonicotinic Acid (CAS: 55-22-1), as a

surrogate. While the toxicological properties of deuterated compounds are generally similar to

their non-deuterated counterparts, their metabolic profiles and reaction rates can differ. The

information herein should be used as a guideline and not as a direct substitute for a substance-

specific SDS.

This technical guide provides an in-depth overview of the safety information for Isonicotine-d3,

intended for researchers, scientists, and professionals in drug development.

Hazard Identification and Classification
Isonicotine-d3 is anticipated to share the hazard profile of isonicotinic acid. Based on the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), isonicotinic

acid is classified as follows:

Skin Irritation: Category 2[1]

Eye Irritation: Category 2[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

GHS Pictogram:
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Exclamation Mark

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[1][3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.
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P362: Take off contaminated clothing and wash before reuse.

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.[1]

Disposal:

P501: Dispose of contents/container in accordance with

local/regional/national/international regulations.[1]

Toxicological Data
The following toxicological data is for Isonicotinic Acid and is provided as an estimate for

Isonicotine-d3.

Endpoint Value Species Route Reference

LD50 5000 mg/kg Rat Oral [1][2]

LD50 3123 mg/kg Mouse Oral [4]

Physical and Chemical Properties
Property Value for Isonicotinic Acid Reference

Molecular Formula C₆H₅NO₂ [2]

Molecular Weight 123.11 g/mol [1][2]

Appearance
White to light yellow crystalline

powder
[5]

Melting Point ≥300 °C [5]

Boiling Point 260 °C (15 mmHg) [5]

Solubility
Slightly soluble in cold water,

soluble in hot water
[5]
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Experimental Protocols
Detailed experimental protocols for the toxicological studies of Isonicotine-d3 are not

available. The cited LD50 values for isonicotinic acid are from standardized acute toxicity

studies. These protocols typically involve the administration of a single dose of the substance

to animals, followed by observation for a set period (e.g., 14 days) to determine the dose that is

lethal to 50% of the test population.

Signalling Pathways and Workflows
GHS Classification Logic

Exposure Route

Resulting Hazard

GHS Label Elements

Skin Contact

Skin Irritation
(Category 2)

Eye Contact

Serious Eye Irritation
(Category 2)

Inhalation

Respiratory Tract Irritation
(STOT SE 3)

Exclamation Mark
(GHS07)

Signal Word: Warning
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Caption: GHS hazard classification pathway for Isonicotine-d3 (inferred).
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Emergency Response Workflow for Spills and Exposure

Incident

Immediate Actions

Decontamination & First Aid

Follow-up

Spill or Exposure Occurs

Evacuate immediate area Wear appropriate PPE
(gloves, goggles, respirator)

Skin Contact:
Wash with soap and water for 15 mins

If on skin

Eye Contact:
Rinse with water for 15 mins

If in eyes

Inhalation:
Move to fresh air

If inhaled

Ingestion:
Do NOT induce vomiting. Seek medical attention.

If ingested

Contain spill with inert material

Dispose of waste in accordance with regulations Seek medical attention

Report incident to supervisor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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